Cas no 2137493-95-7 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-methylphenyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-methylphenyl)pyrrolidine-2-carboxylic acid
• CAS No: 2137493-95-7
• MF: C₂₇H₂₅NO₄
• MW: 427.4917075634
• CID: 5936945
• PubChem ID: 165476090
• Update Time: 2025-05-22

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-methylphenyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-methylphenyl)pyrrolidine-2-carboxylic acid
• EN300-658079
• 2137493-95-7

• Inchi： 1S/C27H25NO4/c1-17-7-6-8-18(15-17)19-13-14-28(25(19)26(29)30)27(31)32-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-12,15,19,24-25H,13-14,16H2,1H3,(H,29,30)
• InChI Key： LVXVPDBQCBZQSR-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(C2C=CC=C(C)C=2)C1C(=O)O)=O

Computed Properties

• Exact Mass: 427.17835828g/mol
• Monoisotopic Mass: 427.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-methylphenyl)pyrrolidine-2-carboxylic acid

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-methylphenyl)pyrrolidine-2-carboxylic acid: A Comprehensive Overview

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-methylphenyl)pyrrolidine-2-carboxylic acid, with the CAS number 2137493-95-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and a substituted phenyl moiety. The combination of these functional groups makes it a valuable molecule for various applications, particularly in drug discovery and chemical synthesis.

The Fmoc group, which is a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the compound during chemical reactions. Recent studies have highlighted the importance of Fmoc-containing compounds in improving the efficiency of peptide coupling reactions. For instance, researchers have demonstrated that the use of Fmoc derivatives can significantly enhance the yield and purity of peptide products, making them indispensable in modern medicinal chemistry.

The pyrrolidine ring in this compound contributes to its structural stability and bioavailability. Pyrrolidine derivatives are widely studied for their potential as therapeutic agents due to their ability to interact with various biological targets. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of pyrrolidine-containing compounds to specific protein targets, paving the way for the development of novel drugs with improved efficacy.

The 3-methylphenyl group attached to the pyrrolidine ring introduces additional complexity to the molecule, enhancing its pharmacokinetic properties. This substitution pattern has been shown to influence the compound's solubility, permeability, and metabolic stability. For example, studies published in 2023 have revealed that methyl-substituted phenyl groups can significantly improve the oral bioavailability of certain drugs, making them more suitable for clinical applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, coupling reactions, and protecting group strategies. The use of microwave-assisted synthesis has emerged as a promising approach to streamline the production of such complex molecules. This method not only reduces reaction times but also minimizes the generation of byproducts, making it environmentally friendly and cost-effective.

From an applications perspective, this compound holds great potential in drug discovery programs targeting various therapeutic areas. Its unique structure allows it to serve as a scaffold for designing inhibitors of enzymes, receptors, and other disease-related proteins. For instance, researchers have recently explored its utility as a lead compound for developing treatments against neurodegenerative diseases and cancer.

In conclusion, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-methylphenyl)pyrrolidine-2-carboxylic acid represents a cutting-edge molecule with diverse applications in organic chemistry and pharmacology. Its intricate structure and functional groups make it an invaluable tool for advancing drug discovery and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative therapeutic agents.